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Compound of Interest

Compound Name: LAMPA

Cat. No.: B1675755 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

essential safety and logistical information for the handling and disposal of LAMPA (Lysergic

acid methylpropylamide), a potent, Schedule I controlled substance. Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance.

LAMPA, a structural analog of lysergic acid diethylamide (LSD), is classified as a lysergamide

and is primarily used in research and forensic applications.[1][2] It is often supplied as a

solution in acetonitrile, a flammable and toxic solvent.[2] Due to its high potency and regulatory

status, all handling and disposal procedures must be conducted with the utmost care and in

strict accordance with federal and institutional regulations.

Immediate Safety and Hazard Information
LAMPA is a hazardous substance with the following GHS classifications:

Fatal if swallowed

Fatal in contact with skin

Fatal if inhaled

The common solvent, acetonitrile, presents additional hazards as a flammable liquid that is also

toxic if swallowed, in contact with skin, or inhaled. It can cause serious eye irritation.
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Hazard Summary Table
Substance CAS Number

GHS Hazard
Classifications

Key Hazards

LAMPA (Lysergic acid

methylpropylamide)
40158-98-3

Acute Toxicity 2 (Oral,

Dermal, Inhalation)

Fatal if swallowed, in

contact with skin, or if

inhaled.

Acetonitrile 75-05-8

Flammable Liquid 2,

Acute Toxicity 4 (Oral,

Dermal, Inhalation),

Eye Irritation 2A

Highly flammable

liquid and vapor.

Harmful if swallowed,

in contact with skin, or

if inhaled. Causes

serious eye irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling LAMPA and its solutions.

PPE Requirements Table
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Protection Type Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves. Check manufacturer's

chemical resistance chart for

acetonitrile.

Protects against skin contact

with LAMPA, which is fatal,

and acetonitrile, which is

harmful and can be absorbed

through the skin. Nitrile gloves

offer good resistance to

acetonitrile.

Eye and Face Protection
Chemical splash goggles and

a face shield.

Provides protection against

splashes of the LAMPA

solution, which can cause

serious eye irritation and

systemic toxicity.

Body Protection

A lab coat, fully buttoned.

Consider a chemically resistant

apron for larger quantities.

Prevents contamination of

personal clothing.

Respiratory Protection

All handling of LAMPA must be

performed in a certified

chemical fume hood.

Mitigates the risk of inhaling

aerosols or vapors, which can

be fatal.

Operational Plan: A Step-by-Step Handling Protocol
The following is a generalized protocol for handling potent psychoactive compounds like

LAMPA in a research setting. Specific experimental procedures should be adapted to this

framework.

Pre-Experiment Preparations:

Ensure you have an active DEA registration for Schedule I substances.

Verify that the chemical fume hood is certified and functioning correctly.

Designate a specific area within the lab for handling LAMPA.

Assemble all necessary equipment and PPE before retrieving the LAMPA container.
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Have a spill kit readily available.

Handling Procedure:

Don all required PPE.

Work exclusively within the chemical fume hood.

Keep the container of LAMPA solution tightly sealed when not in use.

Use the smallest practical quantities for the experiment.

Avoid any direct contact with the substance. Use appropriate tools for transfers.

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that may have come into contact with LAMPA.

Properly segregate and label all waste streams (liquid, solid, sharps).

Remove PPE in the designated area, avoiding self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling LAMPA
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Safe Handling Workflow for LAMPA

Preparation

Handling (in Fume Hood)

Post-Handling

Storage & Disposal

Verify DEA Registration

Certify Chemical Fume Hood

Assemble PPE and Spill Kit

Don Full PPE

Transfer LAMPA Solution

Perform Experiment

Decontaminate Surfaces & Equipment

Return to Secure, Locked Storage

If material remains

Segregate and Label Waste

Doff PPE Correctly Package Waste for Disposal

Wash Hands Thoroughly Complete DEA Form 41

Transfer to Reverse Distributor
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Caption: A flowchart outlining the key procedural steps for the safe handling of LAMPA, from

preparation to final disposal.

Disposal Plan
The disposal of Schedule I controlled substances is strictly regulated by the DEA.

Waste Segregation: All materials contaminated with LAMPA, including solutions, empty

containers, gloves, and pipette tips, must be collected as hazardous waste. Do not mix with

other waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department.

Storage of Waste: Waste must be stored in clearly labeled, sealed containers within a

secure, designated area in the laboratory.

DEA Regulations: As a Schedule I substance, LAMPA cannot be disposed of through

standard chemical waste channels. Disposal must be handled by a DEA-registered "reverse

distributor."

Required Documentation: The transfer and disposal of LAMPA waste must be meticulously

documented. For Schedule I and II substances, a DEA Form 222 is required for the transfer

to a reverse distributor, and a DEA Form 41 must be completed to document the destruction

of the substance.[3]

Institutional Procedures: Contact your institution's EHS office to coordinate the disposal of

LAMPA waste through the proper channels. They will have established procedures with a

licensed reverse distributor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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